6H-Pyrrolo[1,2-b]pyrazol-6-one

• IUPAC Name: pyrrolo[1,2-b]pyrazol-6-one
• InChI: InChI=1S/C6H4N2O/c9-6-2-1-5-3-4-7-8(5)6/h1-4H
• InChI Key: PBOBBKBQQFLGDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N2C1=CC=N2
• Molecular Formula: C6H4N2O
• DSSTOX Substance ID: DTXSID10549031
• Molecular Weight: 120.11 g/mol
• CAS RN: 111573-53-6

Description

6H-Pyrrolo[1,2-b]pyrazol-6-one is a nitrogen-containing heterocyclic compound. It is part of the pyrrolopyrazine class of compounds, which also includes pyrrolo [1,2-a] pyrazine and 5H-pyrrolo [2,3-b] pyrazine. These compounds have been isolated from various sources such as plants and microbes.

Synthesis Analysis

Pyrrolopyrazine derivatives, including 6H-Pyrrolo[1,2-b]pyrazol-6-one, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. An efficient one-pot synthesis of 6H-pyrrolo [2,3,4-gh]perimidines in polyphosphoric acid has also been reported.

Molecular Structure Analysis

The molecular structure of 6H-Pyrrolo[1,2-b]pyrazol-6-one includes a pyrrole ring and a pyrazine ring. The molecular formula is C7H9N3O, and the molecular weight is 151.17.

Chemical Reactions Analysis

Pyrrolopyrazine derivatives, including 6H-Pyrrolo[1,2-b]pyrazol-6-one, have been used in various chemical reactions to produce diverse heterocyclic or fused heterocyclic scaffolds. These compounds have been used as synthetic building blocks in the synthesis of remarkable organic molecules.

Future Directions

Pyrrolopyrazine derivatives, including 6H-Pyrrolo[1,2-b]pyrazol-6-one, have shown a wide range of biological activities and are considered attractive scaffolds for drug discovery research. Therefore, future research could focus on the design and synthesis of new leads to treat various diseases.